![molecular formula C11H16N2O4S B4462221 N~1~-(3-methoxyphenyl)-N~2~-methyl-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4462221.png)
N~1~-(3-methoxyphenyl)-N~2~-methyl-N~2~-(methylsulfonyl)glycinamide
Overview
Description
"N1-(3-methoxyphenyl)-N2-methyl-N2-(methylsulfonyl)glycinamide" is a compound of interest in various fields of chemistry and pharmacology due to its unique structural and chemical properties. The molecule consists of a glycinamide moiety substituted with a methoxyphenyl and a methylsulfonyl group, making it a versatile compound for various chemical transformations and biological investigations.
Synthesis Analysis
The synthesis of similar compounds involves multi-step chemical processes, including etherification, sulfonylation, and amidation reactions. Optimization of these processes can significantly improve the overall yield and purity of the final product. Techniques such as nucleophilic addition to activated double bonds, followed by subsequent modifications, are commonly employed in synthesizing these compounds, highlighting the importance of precise reaction conditions and catalyst selection for achieving high efficiency and selectivity (Xu, Guo, Li, & Liu, 2018).
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body. Unfortunately, without specific studies or data, it’s difficult to provide a detailed analysis .
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O4S/c1-13(18(3,15)16)8-11(14)12-9-5-4-6-10(7-9)17-2/h4-7H,8H2,1-3H3,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJEYTUJEVLRUGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=CC(=CC=C1)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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